Cas no 616201-89-9 (7-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine)

• Product Name: 7-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• CAS No: 616201-89-9
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 2086840
• PubChem ID: 22292784
• Update Time: 2025-09-20

7-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• 7-Chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine
• SCHEMBL1105044
• 8-chloro-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• (1R,S)-7-chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine
• Lorcaserin 5-Methyl Isomer
• 7-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• CHEMBL181672
• starbld0004805
• RZA20189
• 7-Chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine (ACI),7-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• BDBM50161642
• 616201-89-9

• Inchi： 1S/C11H14ClN/c1-8-7-13-5-4-9-6-10(12)2-3-11(8)9/h2-3,6,8,13H,4-5,7H2,1H3
• InChI Key： PDZGZUADJGRISH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCNCC2C

Computed Properties

• Exact Mass: 195.0814771Da
• Monoisotopic Mass: 195.0814771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.84 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines